Cas no 921586-15-4 (N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide)

N-(4-{(4-Fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide is a synthetic organic compound featuring a thiazole core functionalized with a 4-fluorophenyl carbamoylmethyl group and a 4-methoxybenzamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of both fluorine and methoxy substituents enhances its binding affinity and metabolic stability, making it a candidate for further pharmacological exploration. Its well-defined molecular architecture allows for precise modifications to optimize activity and selectivity. The compound is suited for research applications in drug discovery, particularly in targeting protein-protein interactions or enzyme inhibition pathways.
N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide structure
921586-15-4 structure
Product Name:N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
CAS No:921586-15-4
MF:C19H16FN3O3S
MW:385.412046432495
CID:6180018
PubChem ID:18567966
Update Time:2025-10-19

N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
    • N-(4-{[(4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
    • 921586-15-4
    • N-(4-(2-((4-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide
    • AKOS024628168
    • F2202-0380
    • N-[4-[2-(4-fluoroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-4-methoxybenzamide
    • Inchi: 1S/C19H16FN3O3S/c1-26-16-8-2-12(3-9-16)18(25)23-19-22-15(11-27-19)10-17(24)21-14-6-4-13(20)5-7-14/h2-9,11H,10H2,1H3,(H,21,24)(H,22,23,25)
    • InChI Key: GJNXODAMVPVMFC-UHFFFAOYSA-N
    • SMILES: S1C=C(CC(NC2C=CC(=CC=2)F)=O)N=C1NC(C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 385.08964072g/mol
  • Monoisotopic Mass: 385.08964072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 109Ų

N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2202-0380-2μmol
N-(4-{[(4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
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